Cas no 139001-48-2 (2-Cyclohexen-1-one,2-[1-[[2-(4-chlorophenoxy)propoxy]imino]propyl]-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)-)

2-Cyclohexen-1-one,2-[1-[[2-(4-chlorophenoxy)propoxy]imino]propyl]-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)- structure
139001-48-2 structure
Product Name:2-Cyclohexen-1-one,2-[1-[[2-(4-chlorophenoxy)propoxy]imino]propyl]-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)-
CAS No:139001-48-2
MF:C23H30ClNO4S
MW:452.006604671478
CID:1258073
Update Time:2024-08-03

2-Cyclohexen-1-one,2-[1-[[2-(4-chlorophenoxy)propoxy]imino]propyl]-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclohexen-1-one,2-[1-[[2-(4-chlorophenoxy)propoxy]imino]propyl]-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)-
    • 2-Cyclohexen-1-one, 2-[1-[[2-(4-chlorophenoxy)propoxy]imino]propyl]-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)-
    • Inchi: 1S/C23H30ClNO4S/c1-3-20(25-28-13-15(2)29-19-8-6-18(24)7-9-19)23-21(26)11-17(12-22(23)27)16-5-4-10-30-14-16/h6-9,15-17,26H,3-5,10-14H2,1-2H3
    • InChI Key: AZXHZYQOMCZFJN-UHFFFAOYSA-N
    • SMILES: C1(=O)CC(C2CCCSC2)CC(O)=C1C(=NOCC(OC1=CC=C(Cl)C=C1)C)CC

Computed Properties

  • Exact Mass: 451.1586

Experimental Properties

  • Density: 1.28±0.1 g/cm3(Predicted)
  • Boiling Point: 587.7±60.0 °C(Predicted)
  • PSA: 68.12
  • pka: 4.25±0.25(Predicted)

2-Cyclohexen-1-one,2-[1-[[2-(4-chlorophenoxy)propoxy]imino]propyl]-3-hydroxy-5-(tetrahydro-2H-thiopyran-3-yl)- Related Literature

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